BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Formylation of
Alcohols using Formic Anhydride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Formic anhydride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the reaction between formic
anhydride and alcohols, a crucial transformation in organic synthesis for the preparation of
formate esters. Given the instability of pure formic anhydride, these protocols focus on the
use of its more stable and synthetically useful mixed anhydride, acetic formic anhydride.[1][2]
This reagent serves as a potent formylating agent for a variety of alcoholic substrates.[3][4]
Applications of this chemistry are widespread, including in the synthesis of pharmaceuticals
and as a protective group strategy in complex molecule synthesis.[3][5]

Introduction

The formylation of alcohols to produce formate esters is a fundamental reaction in organic
chemistry. Formic anhydride is the most direct reagent for this transformation; however, its
inherent instability makes it impractical for common laboratory use.[1] It decomposes at
temperatures above room temperature into formic acid and carbon monoxide.[1] Acetic formic
anhydride, the mixed anhydride of formic and acetic acids, offers a more stable and
convenient alternative for the O-formylation of alcohols.[2][4] It can be prepared beforehand or
generated in situ.[2][6]

The reaction of an alcohol with an acid anhydride, known as alcoholysis, proceeds via a
nucleophilic acyl substitution mechanism to yield an ester and a carboxylic acid byproduct.[7] In
the case of acetic formic anhydride, the formyl group is preferentially transferred due to the
greater electrophilicity of the formyl carbonyl carbon compared to the acetyl carbonyl carbon.
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However, the reaction of a mixture of formic acid and acetic anhydride with alcohols can lead to

the formation of both formate and acetate esters, with the product ratio being dependent on the

structure of the alcohol.[8] Generally, tertiary alcohols yield formates with high selectivity.[8]

Data Presentation

The following table summarizes the outcomes of the formylation of various alcohol types using

a mixture of formic acid and acetic anhydride, which generates acetic formic anhydride in situ.

Alcohol Substrate .
Reagent Product(s) Yield Reference
Type Example
Benzyl
) formate
Formic
Primary Benzyl ) ) (major), )
i acid/Acetic High [6]
Benzylic alcohol ] Benzyl
anhydride
acetate
(minor)
1-Phenylethyl
. formate
1- Formic _
Secondary _ , (major), 1- _
) Phenylethano  acid/Acetic High [6]
Benzylic ] Phenylethyl
I anhydride
acetate
(minor)
) Formic 2-Phenyl-2-
Tertiary 2-Phenyl-2- ) ) )
] acid/Acetic propyl High [6]
Benzylic propanol )
anhydride formate

Reaction Mechanisms and Workflows

The following diagrams illustrate the reaction mechanism and general experimental workflows

for the formylation of alcohols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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